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Compound of Interest

Compound Name: 2-Nitrocyclohexa-1,3-diene

Cat. No.: B15438383

Technical Guide: Physicochemical
Characterization of 2-Nitrocyclohexa-1,3-diene

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties of 2-Nitrocyclohexa-1,3-diene,
focusing on its melting and boiling points. Due to the limited availability of experimental data for
this specific compound in publicly accessible literature, this document outlines the standardized
methodologies for determining these properties, presented in a format suitable for researchers.
A generalized workflow for the synthesis and characterization of a nitro-substituted diene is
also provided.

Physical Properties of 2-Nitrocyclohexa-1,3-diene

Specific, experimentally determined values for the melting and boiling points of 2-
Nitrocyclohexa-1,3-diene are not readily available in current literature. The data table below is
presented to structure future experimental findings.

Physical Property Value Units
Melting Point Data Not Available °C
Boiling Point Data Not Available °C
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Experimental Protocols for Determination of
Physical Properties

The following are standard, detailed experimental protocols for the determination of the melting
and boiling points of a novel organic compound such as 2-Nitrocyclohexa-1,3-diene.

Melting Point Determination

Principle: The melting point of a solid is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. This
protocol utilizes the capillary method.

Apparatus:

¢ Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 2-Nitrocyclohexa-1,3-diene, finely powdered and dried

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 2-Nitrocyclohexa-1,3-diene is placed
on a clean, dry watch glass. The sample is finely ground into a powder using a mortar and
pestle to ensure uniform packing.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:
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o Arapid heating rate is initially used to approach the approximate melting point.

o Once the approximate melting point is known (or if it is unknown, a preliminary rapid run is
conducted), the determination is repeated with a fresh sample. The temperature is brought
to within 20°C of the expected melting point and then the heating rate is slowed to 1-2°C
per minute.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire sample has turned to a clear liquid is recorded as the
completion of melting. The melting point is reported as this range.

Boiling Point Determination (Micro-scale)

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
pressure of the gas above it. This micro-scale method is suitable for small sample quantities.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 2-Nitrocyclohexa-1,3-diene

Procedure:

o Sample Preparation: Approximately 0.2-0.3 mL of liquid 2-Nitrocyclohexa-1,3-diene is
placed in the small test tube.

o Capillary Inversion: A capillary tube is placed inside the test tube with its open end down.
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o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. The assembly is then clamped and lowered into a heating
bath.

e Heating and Observation:

[e]

The heating bath is heated gradually. As the temperature rises, air trapped in the capillary
tube will slowly bubble out.

o When the boiling point of the sample is reached, a continuous and rapid stream of bubbles
will emerge from the capillary tube.

o The heating is then discontinued. The liquid will begin to cool.

o The boiling point is recorded as the temperature at which the stream of bubbles ceases
and the liquid just begins to enter the capillary tube.

Generalized Workflow for Synthesis and
Characterization

The following diagram illustrates a generalized experimental workflow for the synthesis,
purification, and characterization of a nitro-substituted diene, which would be applicable to 2-
Nitrocyclohexa-1,3-diene.
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Caption: Generalized workflow for the synthesis and characterization of a nitro-diene.
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 To cite this document: BenchChem. [Physical properties of 2-Nitrocyclohexa-1,3-diene
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438383#physical-properties-of-2-nitrocyclohexa-1-
3-diene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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